Cas no 2413185-88-1 (Ethyl (1S,5S,6S)-5-(Pentan-3-yloxy)-7-oxabicyclo4.1.0hept-3-ene-3-carboxylate)

• Product Name: Ethyl (1S,5S,6S)-5-(Pentan-3-yloxy)-7-oxabicyclo4.1.0hept-3-ene-3-carboxylate
• CAS No: 2413185-88-1
• MF: C₁₄H₂₂O₄
• MW: 254.322084903717
• CID: 4744017
• Update Time: 2025-07-11

Ethyl (1S,5S,6S)-5-(Pentan-3-yloxy)-7-oxabicyclo4.1.0hept-3-ene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Oseltamivir Impurity 17
• (1S,5S,6S)-ethyl 5-(pentan-3-yloxy)-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylate
• 7-Oxabicyclo[4.1.0]hept-3-ene-3-carboxylic acid, 5-(1-ethylpropoxy)-, ethyl ester, (1S,5S,6S)-
• ethyl (3S,4S,5R)-4-acetamido-5-amino-3-(pentan-3-yloxy)cyclohex-1-ene-1-carboxylate hydrochloride
• Oseltamivir Impurity462
• (1S,5S,6S)-5-(1-Ethyl-propoxy)-7-oxa-bicyclo[4.1.0]hept-3-ene-3-carboxylic acid ethyl esterQ: What is (1S,5S,6S)-5-(1-Ethyl-propoxy)-7-oxa-bicyclo[4.1.0]hept-3-ene-3-carboxylic acid ethyl ester Q: What is the CAS Number of (1S,5S,6S)-5-(1-Ethyl-propoxy)-7-oxa-bicyclo[4.1.0]hept-3-ene-3-carboxylic acid ethyl ester
• Ethyl (1S,5S,6S)-5-(Pentan-3-yloxy)-7-oxabicyclo4.1.0hept-3-ene-3-carboxylate
• Oseltamivir impurity 43

• Inchi： 1S/C14H22O4/c1-4-10(5-2)17-11-7-9(14(15)16-6-3)8-12-13(11)18-12/h7,10-13H,4-6,8H2,1-3H3/t11-,12-,13+/m0/s1
• InChI Key： XZXCGRFGEVXWIT-RWMBFGLXSA-N
• SMILES： [C@]12([H])[C@]([H])(O1)[C@@H](OC(CC)CC)C=C(C(OCC)=O)C2

Additional information on Ethyl (1S,5S,6S)-5-(Pentan-3-yloxy)-7-oxabicyclo4.1.0hept-3-ene-3-carboxylate

Ethyl (1S,5S,6S)-5-(Pentan-3-yloxy)-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylate (CAS No. 2413185-88-1): A Comprehensive Overview

Ethyl (1S,5S,6S)-5-(Pentan-3-yloxy)-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylate, identified by its CAS number 2413185-88-1, is a compound of significant interest in the field of pharmaceutical chemistry and bioorganic synthesis. This intricate molecular structure, characterized by its bicyclic framework and stereochemically defined stereocenters, has garnered attention for its potential applications in the development of novel therapeutic agents.

The compound's name provides a detailed insight into its chemical architecture. The term Ethyl (1S,5S,6S) indicates the presence of an ethyl ester group at the 3-position of the bicyclic system, with specific stereochemistry at the 1st, 5th, and 6th positions. The moiety 5-(Pentan-3-yloxy) signifies a pentan-3-yloxy substituent attached to the 5th carbon of the bicyclic ring, contributing to the compound's overall complexity and functionality. The core structure, 7-oxabicyclo[4.1.0]hept-3-ene, describes a seven-membered oxygen-containing bridgehead bicyclic system with a double bond at the 3-position.

This unique structural motif has positioned Ethyl (1S,5S,6S)-5-(Pentan-3-yloxy)-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylate as a valuable scaffold for medicinal chemists exploring novel pharmacophores. The presence of multiple stereocenters and functional groups offers a rich palette for structural modifications aimed at optimizing biological activity and pharmacokinetic properties.

Recent advancements in synthetic methodology have enabled more efficient and scalable preparations of this compound. Techniques such as asymmetric hydrogenation and Sharpless epoxidation have been employed to establish the desired stereochemistry with high enantioselectivity. These methodologies not only enhance the yield but also improve the overall purity of the final product, which is crucial for subsequent biological evaluation.

The potential applications of Ethyl (1S,5S,6S)-5-(Pentan-3-yloxy)-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylate are diverse and span across various therapeutic areas. Its bicyclic core is reminiscent of natural products known for their bioactivity, suggesting that derivatives of this compound may exhibit potent interactions with biological targets. For instance, analogs with similar scaffolds have shown promise in inhibiting enzymes involved in inflammatory pathways.

In vitro studies have begun to unravel the pharmacological profile of Ethyl (1S,5S,6S)-5-(Pentan-3-yloxy)-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylate and its derivatives. Initial assays have highlighted its potential as a modulator of non-receptor tyrosine kinases, which are implicated in various diseases including cancer and autoimmune disorders. The precise stereochemistry imparted by the stereocenters appears to be critical for achieving optimal binding affinity and selectivity.

The compound's structural features also make it an attractive candidate for further derivatization using combinatorial chemistry approaches. By systematically varying substituents on the bicyclic core or introducing new functional groups at strategic positions, researchers can generate libraries of compounds for high-throughput screening. This strategy has been successfully employed in identifying lead compounds for drug discovery programs.

The synthesis of complex molecules like Ethyl (1S,5S,6S)-5-(Pentan-3-yloxy)-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylate underscores the importance of interdisciplinary collaboration between synthetic chemists and biologists. The integration of computational modeling techniques has further accelerated the process by predicting binding modes and optimizing molecular properties before experimental synthesis.

As our understanding of molecular recognition continues to evolve, compounds such as Ethyl (1S,5S,6S)-5-(Pentan-3-yloxy)-7-oxabicyclo[4.1.0]hept-3-ene-3-carboxylate will play a pivotal role in shaping future drug discovery efforts. Their unique structural features offer a foundation for designing molecules with tailored biological activities, addressing unmet medical needs across multiple therapeutic domains.